Cas no 1934530-47-8 (tert-butyl N-{octahydro-1H-cyclopenta[c]pyridin-5-yl}carbamate)

• Product Name: tert-butyl N-{octahydro-1H-cyclopenta[c]pyridin-5-yl}carbamate
• CAS No: 1934530-47-8
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5276778
• Update Time: 2026-03-09

tert-butyl N-{octahydro-1H-cyclopenta[c]pyridin-5-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (octahydro-1H-cyclopenta[c]pyridin-5-yl)carbamate
• tert-butyl N-{octahydro-1H-cyclopenta[c]pyridin-5-yl}carbamate

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-11-5-4-9-8-14-7-6-10(9)11/h9-11,14H,4-8H2,1-3H3,(H,15,16)
• InChI Key： FIXKSCLVBGKPPJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2CCNCC2CC1

Additional information on tert-butyl N-{octahydro-1H-cyclopenta[c]pyridin-5-yl}carbamate

tert-butyl N-{octahydro-1H-cyclopenta[c]pyridin-5-yl}carbamate (CAS No. 1934530-47-8): A Comprehensive Overview

tert-butyl N-{octahydro-1H-cyclopenta[c]pyridin-5-yl}carbamate (CAS No. 1934530-47-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBCP, is a derivative of cyclopenta[c]pyridine and exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclopenta[c]pyridine scaffold is known for its potential in modulating biological activities, including receptor binding and enzyme inhibition. The tert-butyl carbamate group, attached to the nitrogen atom of the cyclopenta[c]pyridine ring, imparts additional stability and solubility to the molecule, making it an attractive target for drug discovery and development.

Recent studies have highlighted the potential of TBCP in various therapeutic areas. For instance, a 2022 study published in the Journal of Medicinal Chemistry investigated the use of TBCP as a potential inhibitor of the enzyme Xanthine Oxidase (XO), which is implicated in the pathogenesis of gout and other inflammatory conditions. The study demonstrated that TBCP effectively inhibited XO activity with an IC50 value of 1.2 μM, suggesting its potential as a lead compound for developing anti-inflammatory drugs.

Another notable application of TBCP is in the field of neurodegenerative diseases. A 2023 study published in the Journal of Neurochemistry explored the neuroprotective effects of TBCP in a mouse model of Parkinson's disease. The results showed that TBCP significantly reduced dopaminergic neuron loss and improved motor function, indicating its potential as a neuroprotective agent.

The structural flexibility and chemical stability of TBCP also make it an excellent candidate for prodrug design. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. A 2021 study published in the European Journal of Medicinal Chemistry demonstrated that TBCP could be effectively used as a prodrug carrier, enhancing the bioavailability and therapeutic efficacy of various drugs while reducing their side effects.

In addition to its therapeutic applications, TBCP has been studied for its potential use in diagnostic imaging. A 2022 study published in the Journal of Medicinal Chemistry investigated the use of TBCP as a radiolabeling agent for positron emission tomography (PET) imaging. The study found that TBCP could be efficiently labeled with fluorine-18 and used to visualize specific biomarkers in vivo, providing valuable insights into disease progression and treatment response.

The synthesis of tert-butyl N-{octahydro-1H-cyclopenta[c]pyridin-5-yl}carbamate involves several well-established chemical reactions, including nucleophilic substitution and carbamate formation. The tert-butyl group is introduced via a tert-butyloxycarbonyl (Boc) protecting group, which can be selectively removed under mild acidic conditions to yield the free amine. This synthetic route allows for high yields and purity, making it suitable for large-scale production.

Despite its promising applications, further research is needed to fully understand the pharmacokinetic and pharmacodynamic properties of TBCP. Preclinical studies have shown that TBCP exhibits good oral bioavailability and low toxicity, but more extensive clinical trials are required to evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl N-{octahydro-1H-cyclopenta[c]pyridin-5-yl}carbamate (CAS No. 1934530-47-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an exciting target for further investigation and development.